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Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079

Application Notes: Strontium Peroxide in Military
Pyrotechnics

Introduction

Strontium peroxide (SrO2) is an inorganic compound utilized in military pyrotechnic
compositions primarily as a high-temperature oxidizer and a red color-imparting agent.[1][2] Its
dual functionality makes it a valuable component in various applications, including tracer
ammunition, signal flares, and igniter mixtures.[3][4] When heated, strontium peroxide
decomposes to strontium oxide (SrO) and oxygen, providing the necessary oxidant for the
combustion of a fuel, typically a metal powder like magnesium.[2][5] The strontium atoms,
when excited in the high-temperature flame, emit light in the deep red portion of the spectrum,
which is critical for signaling and tracking applications.[5][6]

Physicochemical Properties of Strontium Peroxide

A summary of the key physical and chemical properties of strontium peroxide is presented
below. These properties are critical for formulation design, safety, and performance prediction.
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Property Value Source(s)
Chemical Formula SrO2 [2]

Molar Mass 119.619 g/mol [2]
Appearance White, odorless powder [2][3]
Density 4.56 g/cm?3 (anhydrous) [2]
Decomposition Point 215 °C (419 °F; 488 K) [2][3]
Theoretical Active Oxygen 13.38% [7]

N Slightly soluble in water;
Solubility ) [2][8]
Insoluble in acetone

Strong Oxidizer; May explode
Hazards from friction, heat, or [9][10]

contamination

Applications and Formulations

Strontium peroxide is a key ingredient in pyrotechnic formulations that require a distinct red
color, particularly for military use.

e Tracer Ammunition: In tracer rounds, SrOz provides both the oxygen to sustain the
combustion of the metallic fuel (e.g., magnesium) and the strontium atoms that produce a
bright red light, allowing the shooter to visually track the projectile's trajectory.[1][5]

 Igniter Mixtures: It is used in igniter compositions designed to initiate the main pyrotechnic
charge.[11] These mixtures are formulated to be sensitive enough to be ignited by the
propellant charge while providing sufficient heat and flame to reliably ignite the main tracer or
flare composition.[12]

» Red Signal Flares: While strontium nitrate is also common, strontium peroxide is used in
flare compositions to produce a vivid red color for signaling purposes.[3][4]

The following table summarizes several military pyrotechnic formulations containing strontium
peroxide.
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Composit ] ] Magnesiu .
. Strontium  Strontium Binder /
ionID/ ] ] m Other (wt.
L. Peroxide Nitrate Fuel (wt. Source(s)
Applicati Powder %)
(wt. %) (wt. %) %)
on (wt. %)
Delay Non- 5%
Tracing 90% - 5% (Calcium - [11]
Igniter Resinate)
10%
1-136 _
. 90% - - (Calcium - [12]
Igniter .
Resinate)
Polyuretha 12%
ne Igniter 88% - - (Polyuretha - [12]
(Ideal) ne Resin)
12.9%
(PVO),
Red Tracer
19.8% 41.9% 23.1% 2.3% - [13]
#12 (M62) )
(Calcium
Resinate)
12.6%
(PVC),
Red Tracer 6.7%
22.1% 34.5% 19.8% 4.3% ) [14]
#15 (M242) ) (Oxamide)
(Calcium
Resinate)
Barium
) Present* Peroxide,
Dim Tracer . .
Present - Present (Calcium Magnesiu [5]
(R 440) .
Resinate) m
Carbonate

*Note: Specific percentages for the R 440 composition are not provided in the search results.

Experimental Protocols

Protocol 1: General Preparation of a Strontium Peroxide-Based Pyrotechnic Composition
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This protocol provides a generalized method for the preparation of a pyrotechnic composition,
such as an igniter or tracer mix. Warning: Preparation of pyrotechnic compositions is
hazardous and should only be performed by trained professionals in a controlled environment
with appropriate safety measures, including electrostatic discharge protection.

Materials:

o Strontium Peroxide (SrO2)

e Fuel (e.g., Magnesium powder, atomized)

e Binder (e.g., Calcium Resinate, Polyurethane, PVC)

o Solvent (if required, e.g., Acetone for polyurethane, historically carbon tetrachloride for
calcium resinate)[11][12]

 Anti-static weighing boats and tools
e Sieves (e.g., 40-mesh)

» Remote or robotic mixer/blender

e Drying oven with temperature control
e Press for consolidation

Methodology:

e Drying: Individually dry all powdered components in an oven at a suitable temperature (e.g.,
50-60 °C) overnight to remove moisture, which can affect stability and performance.

» Weighing: Carefully weigh each component according to the formulation percentages in a
static-controlled environment.

e Mixing:

o Wet Method (for solvent-based binders): i. In a non-sparking mixing vessel, dissolve the
binder (e.g., calcium resinate) in the appropriate solvent.[12] ii. Gradually add the oxidizers
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(strontium peroxide, strontium nitrate) to the binder solution while mixing slowly. iii.
Carefully add the metallic fuel (e.g., magnesium powder) to the wet slurry. Mix until a
homogenous paste is formed.

o Dry Method: i. Place all dry components into a remote-operated blender (e.g., Turbula
mixer). ii. Mix the powders for a specified duration (e.g., 20-30 minutes) until the mixture is
homogenous. This method is often used for compositions that are pressed dry.

o Granulation:

o For wet-mixed compositions, spread the resulting paste in a thin layer in shallow pans and
allow the solvent to evaporate in a well-ventilated area.

o Once dry, the resulting cake is carefully broken up and passed through a sieve of a
specified mesh size to achieve the desired granule size.[11]

o Consolidation: The granulated powder is loaded into the final device (e.g., a tracer cavity or
flare tube) and consolidated to the required density using a hydraulic or pneumatic press.

Visualizations
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Caption: Workflow for the preparation of pyrotechnic compositions.
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Caption: Functional roles of components in a red tracer formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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